Cas no 15625-56-6 (Tetramethylammonium tribromide)

• Product Name: Tetramethylammonium tribromide
• CAS No: 15625-56-6
• MF: C₄H₁₂Br₃N
• MW: 313.856779098511
• MDL: MFCD00032165
• CID: 50152
• Update Time: 2025-05-20

Tetramethylammonium tribromide Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium tribromide
• Tetramethylammonium bromide perbromide
• N,N,N-Trimethylmethanaminium tribromide
• tetramethylazanium,tribromide
• n,n,n-trimethyl-methanaminiu(tribromide)
• einecs 239-700-8
• methanaminium, n,n,n-trimethyl-, (tribromide)
• methanaminium, n,n,n-trimethyl-, (tribromide) (1:1)
• tetramethylammonium tribromide, 98+%

• MDL： MFCD00032165
• Inchi： 1S/C4H12N.Br2.BrH/c1-5(2,3)4;1-2;/h1-4H3;;1H/q+1;;/p-1
• InChI Key： XEECTQARLYOZHV-UHFFFAOYSA-M
• SMILES： [Br-].BrBr.C[N+](C)(C)C
• BRN： 3914655

Computed Properties

• Exact Mass: 310.85200
• Monoisotopic Mass: 74.096974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 115-118 °C
• PSA: 0.00000
• LogP: -0.98240
• Sensitiveness: Hygroscopic

Tetramethylammonium tribromide Security Information

• Hazardous Material transportation number：UN 3263 8/PG 3
• WGK Germany：3
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Tetramethylammonium tribromide

Comprehensive Guide to Tetramethylammonium tribromide (CAS No. 15625-56-6): Properties, Applications, and Market Insights

Tetramethylammonium tribromide (CAS No. 15625-56-6) is a versatile quaternary ammonium salt widely recognized for its role as a brominating agent in organic synthesis. This compound, often abbreviated as TMATB, has gained significant attention due to its efficiency in introducing bromine atoms into organic molecules, making it invaluable in pharmaceuticals, agrochemicals, and material science. With the increasing demand for halogenated compounds in research and industry, Tetramethylammonium tribromide stands out as a safer and more controllable alternative to traditional bromination methods.

The chemical structure of Tetramethylammonium tribromide consists of a tetramethylammonium cation paired with a tribromide anion (Br₃⁻). This unique composition provides excellent solubility in polar solvents like water, acetonitrile, and dichloromethane, enhancing its utility in various reaction conditions. Researchers favor TMATB for its mild reaction conditions, high selectivity, and reduced risk of side reactions compared to elemental bromine or other harsh brominating agents. These properties make it a preferred choice for synthesizing bromo-organic intermediates in drug development and specialty chemicals.

One of the most notable applications of Tetramethylammonium tribromide is in the pharmaceutical industry, where it is used to synthesize active pharmaceutical ingredients (APIs) and intermediates. For example, it plays a critical role in the bromination of aromatic compounds, a key step in producing antibiotics, anti-inflammatory drugs, and antiviral agents. The compound's ability to deliver bromine in a controlled manner minimizes unwanted byproducts, improving yield and purity—a major concern in GMP-compliant manufacturing. Additionally, TMATB is employed in the preparation of flame retardants, dyes, and liquid crystals, showcasing its versatility across multiple sectors.

Recent trends in green chemistry have further highlighted the advantages of Tetramethylammonium tribromide. As industries seek sustainable alternatives to hazardous reagents, TMATB offers a safer profile with lower volatility and reduced environmental impact. Its use in catalytic bromination reactions aligns with the principles of atom economy and waste reduction, making it a topic of interest in academic and industrial research. Scientists are also exploring its potential in electrochemical applications and polymer chemistry, where precise bromination is essential for modifying material properties.

The market for Tetramethylammonium tribromide is expanding, driven by growing demand from the pharmaceutical and electronics industries. Asia-Pacific regions, particularly China and India, are emerging as key producers and consumers due to their robust chemical manufacturing infrastructure. Meanwhile, stringent regulations in North America and Europe are encouraging the adoption of safer brominating agents like TMATB. Suppliers are focusing on high-purity grades to meet the needs of advanced research and commercial-scale production, with pricing influenced by bromine availability and production costs.

For researchers and procurement specialists, understanding the storage and handling of Tetramethylammonium tribromide is crucial. The compound should be stored in a cool, dry place away from incompatible materials such as reducing agents and strong acids. Proper personal protective equipment (PPE), including gloves and goggles, is recommended during handling. Although TMATB is more stable than elemental bromine, its reactivity under specific conditions warrants careful risk assessment, particularly in large-scale operations.

In summary, Tetramethylammonium tribromide (CAS No. 15625-56-6) is a pivotal reagent in modern chemistry, bridging the gap between efficiency and safety. Its applications span pharmaceuticals, materials science, and sustainable chemistry, with ongoing research uncovering new possibilities. As industries prioritize eco-friendly synthesis and precision chemistry, TMATB is poised to remain a cornerstone of bromination methodologies. For those seeking reliable suppliers or technical data, verifying CAS No. 15625-56-6 and specifying purity requirements will ensure optimal results in both laboratory and industrial settings.